Cas no 89840-79-9 (Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-)
89840-79-9 structure
Product Name:Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-
CAS No:89840-79-9
MF:C14H22N2O4S
MW:314.400482654572
CID:587504
PubChem ID:19682279
Update Time:2025-04-19
Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro-
- N,N-bis(2-methylpropyl)-3-nitrobenzenesulfonamide
- DTXSID90599190
- 89840-79-9
- AKOS003837186
- N,N-DIISOBUTYL-3-NITRO-1-BENZENESULFONAMIDE
- N,N-Bis(2-methylpropyl)-3-nitrobenzene-1-sulfonamide
- STK417824
-
- Inchi: 1S/C14H22N2O4S/c1-11(2)9-15(10-12(3)4)21(19,20)14-7-5-6-13(8-14)16(17)18/h5-8,11-12H,9-10H2,1-4H3
- InChI Key: FSACVEJPRMIXQX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(N(CC(C)C)CC(C)C)(=O)=O
Computed Properties
- Exact Mass: 314.13002836g/mol
- Monoisotopic Mass: 314.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.6Ų
Benzenesulfonamide, N,N-bis(2-methylpropyl)-3-nitro- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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